Cas no 2172479-19-3 (2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde
• CAS No: 2172479-19-3
• MF: C₁₁H₁₆O₃S₂
• MW: 260.372941017151
• CID: 5786249
• PubChem ID: 165723458
• Update Time: 2025-10-19

2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1609771
• 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde
• 2172479-19-3
• 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde

• Inchi： 1S/C11H16O3S2/c1-7(2)6-16(13,14)11-9(4)15-8(3)10(11)5-12/h5,7H,6H2,1-4H3
• InChI Key： RNXLYPSQEYMJOW-UHFFFAOYSA-N
• SMILES： S(C1=C(C)SC(C)=C1C=O)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 260.05408672g/mol
• Monoisotopic Mass: 260.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8Ų

Additional information on 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde

Comprehensive Overview of 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde (CAS No. 2172479-19-3)

The compound 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde (CAS No. 2172479-19-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. With its unique structural features, including a thiophene core and a sulfonyl group, this compound exhibits remarkable potential for diverse applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most intriguing aspects of 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde is its versatility in chemical transformations. The presence of both an aldehyde functionality and a sulfonyl moiety allows for a wide range of derivatizations, making it a valuable building block in organic synthesis. Recent studies have highlighted its utility in click chemistry reactions, where it serves as a precursor for triazole-based compounds with potential bioactivity. This aligns with the growing demand for efficient and modular synthetic methodologies in drug discovery.

In the context of material science, CAS No. 2172479-19-3 has shown promise as a component in the design of organic semiconductors. Its thiophene backbone, known for excellent electron delocalization properties, contributes to enhanced charge transport characteristics. This has sparked interest in its application in organic field-effect transistors (OFETs) and photovoltaic devices, addressing the global push for sustainable energy solutions. Researchers are particularly focused on optimizing its molecular packing and thin-film morphology to improve device performance.

The compound's stability profile and solubility characteristics make it an attractive candidate for formulation development. Pharmaceutical scientists are investigating its compatibility with various excipients and delivery systems, especially in the context of poorly water-soluble drugs. This is particularly relevant given the current industry focus on improving drug bioavailability and developing novel dosage forms. The sulfonyl group in 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde may contribute to enhanced membrane permeability, a crucial factor in drug absorption.

Analytical characterization of CAS No. 2172479-19-3 presents interesting challenges and opportunities. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its structural integrity and purity. The compound's distinct spectroscopic signatures, particularly in the aromatic region of its ¹H NMR spectrum, provide valuable diagnostic tools for quality control in synthetic applications. These analytical considerations are critical for researchers working with this compound in both academic and industrial settings.

From a regulatory perspective, 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde requires careful handling according to standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used when working with this chemical. The scientific community continues to monitor its environmental fate and ecotoxicological profile, in line with increasing emphasis on green chemistry principles and sustainable chemical practices.

The commercial availability of CAS No. 2172479-19-3 has improved significantly in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various purity grades, with HPLC purity ≥98% being the most commonly requested specification. Pricing trends indicate stable market conditions, though custom synthesis services for specialized derivatives continue to command premium values. This market dynamic underscores the compound's importance in contemporary chemical research and development.

Future research directions for 2,5-Dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carbaldehyde are likely to focus on expanding its applications in targeted drug delivery systems and functional materials. The integration of computational chemistry approaches, particularly density functional theory (DFT) calculations, may provide deeper insights into its electronic properties and reactivity patterns. As the scientific community increasingly values structurally diverse building blocks, this compound's unique combination of features positions it as a valuable asset in molecular design and discovery programs across multiple disciplines.